Cas no 882309-72-0 (Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate)

• Product Name: Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate
• CAS No: 882309-72-0
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4658380
• PubChem ID: 614749
• Update Time: 2025-11-02

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate
• Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate #
• Indole-3-carboxylic acid, 2-amino-6-trifluoromethyl-, methyl ester

• Inchi： 1S/C11H9F3N2O2/c1-18-10(17)8-6-3-2-5(11(12,13)14)4-7(6)16-9(8)15/h2-4,16H,15H2,1H3
• InChI Key： XAWWTCCYXHDTFT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C(=O)OC)=C(N)NC=2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3
• Topological Polar Surface Area: 68.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate: A Versatile Building Block in Modern Organic Synthesis

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate (CAS No. 882309-72-0) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted indole derivative serves as a valuable scaffold for the development of bioactive molecules, owing to its unique structural features and the presence of multiple functional groups.

The compound belongs to the class of indole-3-carboxylate esters, which are widely recognized for their diverse biological activities. The incorporation of a trifluoromethyl group at the 6-position of the indole ring significantly enhances the molecule's lipophilicity and metabolic stability, making it particularly attractive for drug discovery applications. Researchers have shown growing interest in this amino-indole carboxylate derivative as it offers excellent potential for structure-activity relationship (SAR) studies.

Recent studies highlight the importance of Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate in the synthesis of kinase inhibitors and GPCR modulators. The compound's indole core structure mimics many natural alkaloids, while the electron-withdrawing trifluoromethyl group influences both the electronic properties and three-dimensional conformation of resulting derivatives. This dual functionality makes it a preferred choice for medicinal chemists working on targeted therapies.

From a synthetic chemistry perspective, CAS 882309-72-0 demonstrates remarkable versatility. The methyl ester group at position 3 allows for various transformations, including hydrolysis, aminolysis, or reduction, while the 2-amino group serves as an excellent handle for further derivatization. The compound's stability under standard laboratory conditions makes it particularly valuable for multi-step synthetic sequences.

The growing demand for fluorinated pharmaceutical intermediates has significantly increased the commercial importance of Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate. Market analysis shows that fluorinated compounds account for nearly 30% of all newly approved small molecule drugs, with trifluoromethyl-containing scaffolds being particularly prominent. This trend aligns perfectly with the unique properties offered by CAS 882309-72-0.

In material science applications, researchers have explored amino-trifluoromethyl indole derivatives as potential components for organic electronic materials. The electron-deficient nature of the trifluoromethyl group, combined with the electron-rich indole system, creates interesting electronic properties that may be useful in developing novel optoelectronic materials.

Quality control of Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate typically involves HPLC analysis, with purity standards often exceeding 98%. The compound's stability profile allows for long-term storage under appropriate conditions, making it a reliable building block for research and development programs. Analytical data including ¹H NMR, ¹³C NMR, and mass spectrometry are routinely provided by manufacturers to ensure batch-to-batch consistency.

Environmental and safety considerations for CAS 882309-72-0 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when handling this compound, as with all fine chemicals. The growing emphasis on green chemistry has prompted investigations into more sustainable synthetic routes for this valuable indole carboxylate intermediate.

Future research directions for Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate include exploration of its potential in asymmetric synthesis and as a precursor for novel heterocyclic systems. The compound's unique combination of functional groups positions it as a key player in the development of next-generation therapeutic agents and functional materials.